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Compound of Interest

Compound Name: Z-D-tyrosine

Cat. No.: B15598380 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe operational

conduct is paramount when handling chemical compounds. This guide provides crucial safety

protocols and logistical procedures for the handling and disposal of Z-D-tyrosine, fostering a

culture of safety that extends beyond the product itself. While specific data for Z-D-tyrosine is

not readily available, the following guidance is based on the safety profiles of the closely

related compounds D-tyrosine, L-tyrosine, and DL-tyrosine. A substance-specific risk

assessment should always be conducted before handling Z-D-tyrosine.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is necessary to minimize

exposure when handling Z-D-tyrosine, which is likely a solid powder.
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PPE Category Specific Equipment Rationale

Eye and Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles.

Protects against airborne

particles and potential

splashes that could cause

serious eye irritation.[1][2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber,

polychloroprene, butyl rubber).

Prevents direct skin contact,

which can cause skin irritation.

[1][3] Glove suitability and

durability depend on the

frequency and duration of

contact.[3]

Body Protection Laboratory coat.
Protects skin and clothing from

spills and contamination.[1][2]

Respiratory Protection
A NIOSH- or CEN-certified

respirator.

Should be used if ventilation is

inadequate or if dust is

generated to prevent

inhalation, which may cause

respiratory irritation.[1]

Hazard Identification and First Aid
Z-D-tyrosine is likely to share similar hazard characteristics with other forms of tyrosine, which

can cause skin, eye, and respiratory irritation.[2][4]
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Hazard Precautionary Statement First Aid Measures

Skin Irritation

H315: Causes skin irritation.[2]

P264: Wash skin thoroughly

after handling.[2] P280: Wear

protective gloves/protective

clothing.[2]

IF ON SKIN: Wash with plenty

of soap and water.[2] If skin

irritation occurs: Get medical

advice/attention.[2][4] Remove

contaminated clothing and

wash it before reuse.[2]

Eye Irritation

H319: Causes serious eye

irritation.[2] P280: Wear eye

protection/face protection.[2]

IF IN EYES: Rinse cautiously

with water for several minutes.

[2] Remove contact lenses, if

present and easy to do.

Continue rinsing.[2][4] If eye

irritation persists: Get medical

advice/attention.[2][4]

Respiratory Irritation

H335: May cause respiratory

irritation.[2] P261: Avoid

breathing dust.[2] P271: Use

only outdoors or in a well-

ventilated area.[2]

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[2]

Call a POISON CENTER or

doctor if you feel unwell.[2][4]

Ingestion

P270: Do not eat, drink or

smoke when using this

product.

IF SWALLOWED: Rinse

mouth. Call a POISON

CENTER or doctor if you feel

unwell.[4]

Operational Plan: Step-by-Step Handling Procedure
A systematic workflow is essential to ensure minimal risk.

Preparation:

Ensure the work area, such as a chemical fume hood, is clean and uncluttered.[1]

Confirm that all necessary PPE is available and in good condition.[1]
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Have all necessary equipment (e.g., spatulas, weighing paper, containers) ready to

minimize handling time.[1]

Weighing and Aliquoting:

Perform all manipulations that may generate dust within a well-ventilated enclosure like a

chemical fume hood.[1]

Handle the container with care to avoid generating dust.[1]

Dissolution (if applicable):

Add the solid to the solvent slowly to avoid splashing.[1]

Ensure the container is properly labeled with the chemical name, concentration, and date.

[1]

Post-Handling:

Tightly close the Z-D-tyrosine container.[1]

Clean all equipment and the work surface thoroughly.[1]

Wash hands thoroughly with soap and water after handling is complete.[1]

Remove and properly dispose of contaminated PPE.[1]
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Workflow for the Safe Handling of Z-D-tyrosine
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Workflow for the safe handling of Z-D-tyrosine.
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Disposal Plan
Proper disposal of Z-D-tyrosine and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Categorization:

Solid Waste: Unused Z-D-tyrosine powder, contaminated gloves, weigh boats, and paper

towels.[1]

Liquid Waste: Solutions containing Z-D-tyrosine.[1]

Disposal Procedures:

Solid Waste:

Collect all solid waste in a clearly labeled, sealed container.[1] The label should include the

chemical name and any appropriate hazard warnings.[1]

Liquid Waste:

Collect liquid waste in a designated, sealed, and clearly labeled container.

Do not mix with other solvent waste streams unless compatibility has been verified.[1]

Final Disposal:

All chemical waste must be disposed of through the institution's official hazardous waste

management program.[1]

Follow all local, state, and federal regulations for chemical waste disposal.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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